5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone

• IUPAC Name: [2,4-dimethyl-5-[(E)-[(4-nitrophenyl)hydrazinylidene]methyl]phenyl]methanol
• InChI: InChI=1S/C16H17N3O3/c1-11-7-12(2)14(10-20)8-13(11)9-17-18-15-3-5-16(6-4-15)19(21)22/h3-9,18,20H,10H2,1-2H3/b17-9+
• InChI Key: UMHMBNUOWKQYOO-RQZCQDPDSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CO)C=NNC2=CC=C(C=C2)[N+](=O)[O-])C
• Isomeric SMILES: CC1=CC(=C(C=C1CO)/C=N/NC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

5-(Hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone, also known as HDBH, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a yellow crystalline solid that is soluble in organic solvents and has a melting point of 137-139°C. HDBH has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone involves the formation of hydrazone derivatives with aldehydes and ketones. The reaction is typically carried out under acidic conditions, which helps to facilitate the formation of the hydrazone. The resulting hydrazone is stable and can be easily analyzed by various spectroscopic techniques, such as UV-Vis, IR, and NMR spectroscopy.
Biochemical and Physiological Effects:
5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which may help to protect against oxidative stress and related diseases. 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone has also been found to have anti-inflammatory effects, which may help to reduce inflammation and related diseases. Additionally, 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone has been found to have antimicrobial properties, which may help to prevent or treat infections caused by various microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone in lab experiments is its specificity for aldehydes and ketones. This allows for the selective detection and quantification of these compounds in various biological samples. Additionally, 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone is relatively easy to synthesize and purify, making it a cost-effective reagent for use in scientific research. However, one limitation of using 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone is its sensitivity to acidic conditions, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone. One area of interest is the development of new methods for the synthesis and purification of 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone, which may help to improve its efficiency and purity. Another area of interest is the exploration of new applications for 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone, such as its use in the detection and quantification of aldehydes and ketones in environmental samples. Additionally, further research is needed to fully understand the biochemical and physiological effects of 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone, which may help to identify new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone can be achieved through a reaction between 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde and 4-nitrophenylhydrazine in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or methanol. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone has been widely used in scientific research as a reagent for the detection and quantification of aldehydes and ketones. It has been found to react specifically with aldehydes and ketones, forming stable hydrazone derivatives that can be easily analyzed by various spectroscopic techniques. 5-(hydroxymethyl)-2,4-dimethylbenzaldehyde (4-nitrophenyl)hydrazone has been used in the analysis of various biological samples, including blood, urine, and tissues.